3-(BENZENESULFONYL)-N2-(2,5-DIMETHYLPHENYL)-5-(4-METHOXYBENZOYL)THIOPHENE-2,4-DIAMINE

• IUPAC Name: [3-amino-4-(benzenesulfonyl)-5-(2,5-dimethylanilino)thiophen-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C26H24N2O4S2/c1-16-9-10-17(2)21(15-16)28-26-25(34(30,31)20-7-5-4-6-8-20)22(27)24(33-26)23(29)18-11-13-19(32-3)14-12-18/h4-15,28H,27H2,1-3H3
• InChI Key: OBENFBBKADIEAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)OC)N)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H24N2O4S2
• Molecular Weight: 492.6 g/mol
• CAS No.: 890822-41-0

Description

3-(Benzenesulfonyl)-N²-(2,5-dimethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine is a heterocyclic compound featuring a thiophene core substituted with benzenesulfonyl, 4-methoxybenzoyl, and 2,5-dimethylphenyl groups. Its structural complexity arises from the integration of sulfonyl, aryl, and carbonyl functionalities, which are common in pharmacologically active molecules. The benzenesulfonyl group enhances solubility and metabolic stability, while the 4-methoxybenzoyl moiety may influence electronic properties and binding affinity in biological systems.

Biological Activity

The compound 3-(benzenesulfonyl)-N2-(2,5-dimethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine is a thiophene derivative that has garnered attention in medicinal chemistry for its diverse biological activities. Thiophene-based compounds are known for their potential therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective effects. This article reviews the biological activity of this specific compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The structure of the compound features a thiophene ring substituted with various functional groups that contribute to its biological activity. The presence of a benzenesulfonyl group and methoxybenzoyl moiety enhances its pharmacological properties.

Anti-inflammatory Activity

Thiophene derivatives have been shown to exhibit significant anti-inflammatory properties. The compound has been evaluated for its effectiveness against inflammation through various mechanisms:

• Inhibition of COX and LOX Enzymes : Studies indicate that thiophene derivatives can inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which play critical roles in inflammatory processes. For example, related compounds have demonstrated IC50 values as low as 6.0 µM against LOX enzymes, suggesting potent anti-inflammatory potential .
• Cytokine Modulation : In vitro assays revealed that this compound could downregulate pro-inflammatory cytokines such as TNF-α and IL-6. This modulation was observed in models of lipopolysaccharide (LPS)-induced inflammation, where the compound inhibited the activation of NF-ĸB signaling pathways .

Anticancer Activity

The anticancer potential of thiophene derivatives has been widely studied. The compound's structure suggests it may interact with various molecular targets involved in cancer progression:

• Cell Proliferation Inhibition : Preliminary studies have shown that similar thiophene compounds exhibit antiproliferative effects against several cancer cell lines, including breast and colon cancer cells. The mechanism often involves inducing apoptosis and cell cycle arrest .
• Mechanistic Insights : The presence of specific substituents on the thiophene ring can enhance its ability to inhibit tumor growth by affecting key signaling pathways involved in cancer cell survival and proliferation.

Case Studies

Several studies have explored the biological activity of thiophene-based compounds similar to the one :

• In Vivo Anti-inflammatory Models : In animal models, compounds with similar structures have shown significant reductions in inflammation markers when administered at doses ranging from 20 mg/kg to 50 mg/kg. For instance, one study reported a 58% inhibition of inflammatory response compared to standard anti-inflammatory drugs like indomethacin .
• Structure-Activity Relationship (SAR) : Research into SAR has indicated that modifications to the thiophene ring can significantly influence biological activity. For example, the introduction of electron-withdrawing groups has been associated with increased potency against inflammatory targets .

Data Tables

Compound Name	Biological Activity	IC50 Value (µM)	Mechanism
Compound A	COX Inhibition	6.0	Enzyme inhibition
Compound B	TNF-α Reduction	10	Cytokine modulation
Compound C	Antiproliferative	15	Induction of apoptosis

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Functional Group Analysis

The compound belongs to the thiophene-2,4-diamine class, distinguishing it from triazole-based analogs (e.g., compounds in ). Key structural differences include:

• Core Heterocycle : Thiophene (5-membered sulfur-containing ring) vs. 1,2,4-triazole (5-membered nitrogen-rich ring). Thiophenes exhibit aromatic stability and distinct electronic profiles compared to triazoles, which often participate in hydrogen bonding due to nitrogen atoms.
• Substituents : The benzenesulfonyl group is shared with triazole derivatives in , but the 4-methoxybenzoyl and dimethylphenyl groups are unique to the target compound. In contrast, triazole analogs in feature fluorophenyl substituents, which enhance electronegativity and lipophilicity .

Spectroscopic Properties

• IR Spectroscopy :
  • The target compound’s IR spectrum would show νC=O (1660–1680 cm⁻¹) from the methoxybenzoyl group, aligning with hydrazinecarbothioamides in .
  • Absence of νC=S (~1240–1255 cm⁻¹) distinguishes it from triazole-thiones in .
• NMR Spectroscopy :
  • The 2,5-dimethylphenyl group would produce distinct upfield shifts for methyl protons (δ ~2.2–2.5 ppm in ¹H-NMR), unlike fluorophenyl groups in triazole analogs (δ ~6.5–7.5 ppm) .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Triazole Analogs ()
Core Structure	Thiophene-2,4-diamine	1,2,4-Triazole
Key Substituents	Benzenesulfonyl, 4-methoxybenzoyl	Benzenesulfonyl, fluorophenyl
LogP (Predicted)	~3.8 (moderate lipophilicity)	~2.5–3.0 (lower due to fluorine)
Hydrogen Bond Acceptors	6 (S=O, NH, OCH₃)	7–8 (N, S=O, F)
Tautomerism	None	Thione ↔ Thiol equilibrium